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Compound of Interest

Compound Name: Reactive Red 4

Cat. No.: B097997

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
synthesis, and application of Reactive Red 4 (C.I. 18105), a monochlorotriazine azo dye. The
information is curated for professionals in research and development, offering detailed data and
experimental protocols.

Core Chemical and Physical Properties

Reactive Red 4 is a synthetic anionic dye known for its vibrant red shade and its ability to form
covalent bonds with substrates, leading to excellent colorfastness.[1] It is primarily used in the
textile industry for dyeing cellulosic fibers such as cotton and viscose.[1][2]

Identity and Structure

The dye is classified as a single azo compound containing a reactive monochlorotriazine
group.[2] This group is key to its functionality, allowing it to react with hydroxyl or amino groups
on fibers under alkaline conditions.

Table 1: Chemical Identification of Reactive Red 4
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Identifier Value

tetrasodium 5-(benzoylamino)-3-[[5-[[4-chloro-6-
) [(4-sulfonatophenyl)amino]-1,3,5-triazin-2-
Chemical Name _
ylJamino]-2-sulfonatophenyl]azo]-4-

hydroxynaphthalene-2,7-disulfonate

C.l. Generic Name Reactive Red 4

C.l. Number 18105[2]

CAS Number 17681-50-4[1][2][3]

Molecular Formula C32H19CINsNas014S4[1][2][3]

Molecular Weight 995.21 g/mol [1][2]

Synonyms Cibacron Brilliant Red 3B-A, Procion Reactive

Red 4, Red B[1][3]

no longer avallahble

| MgQuUr.comnm

Caption: 2D Chemical Structure of Reactive Red 4 (tetrasodium salt).

Physicochemical Properties

The physical properties of Reactive Red 4 make it suitable for aqueous dyeing processes. Its
multiple sulfonate groups ensure good water solubility.
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Table 2: Physicochemical Data for Reactive Red 4

Property Value Conditions

Deep red / Red to purple

Appearance Ambient
powder[2]
Water Solubility 50 g/L[2] 25°C
] In water (Value for structurally
UV-Vis Amax ~524 nm o )
similar C.l. Reactive Red 5)[4]
Color Fastness (1ISO) Light: 4-5, Soaping: 4-5[2] Cotton

Synthesis and Manufacturing

The synthesis of Reactive Red 4 is a multi-step process involving the sequential reaction of
key aromatic intermediates with a triazine core.[3] The general manufacturing method involves
condensation, diazotization, and coupling reactions.[2]

General Synthesis Pathway

The process begins with cyanuric chloride (2,4,6-trichloro-1,3,5-triazine), which undergoes
sequential nucleophilic substitution reactions.

Click to download full resolution via product page

Caption: General synthesis workflow for Reactive Red 4.
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Experimental Protocols
Protocol for Dyeing Cotton Fabric

This protocol describes a standard laboratory procedure for dyeing cotton with Reactive Red 4
using an exhaustion method. The process involves three key stages: exhaustion, fixation, and
wash-off.[5][6]

Materials and Reagents:

Scoured and bleached cotton fabric

* Reactive Red 4 dye

e Sodium chloride (NaCl) or Glauber's salt (Naz2S0a)
e Sodium carbonate (Na2=COs, Soda Ash)

» Non-ionic soaping agent

o Laboratory dyeing machine or water bath
Procedure:

e Dye Bath Preparation:

o Set the liquor-to-material ratio (M:L), typically 1:20 (e.g., 200 mL water for 10 g of fabric).
[7]

o Calculate the required amount of dye based on the weight of fabric (% owf - on weight of
fabric). For a 1% shade on 10 g of fabric, use 0.1 g of dye.

o Make a paste of the dye with a small amount of cold water, then dissolve it completely with
hot water (~80°C).[7]

e Exhaustion Phase:

o Add the dissolved dye solution to the dye bath.
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o Introduce the wetted cotton fabric into the dye bath at a starting temperature of 40°C.

o Add the required amount of salt (e.g., 60 g/L NaCl) in two portions over 15-20 minutes.[7]
[8] The salt acts as an electrolyte to promote dye migration from the solution to the fiber.[6]

o Run the dyeing process for 30-45 minutes to allow for dye exhaustion.[7]

¢ Fixation Phase:

o After exhaustion, add the alkali, sodium carbonate (e.g., 15-20 g/L), to the dye bath. This
raises the pH to 10.5-11, which is necessary to catalyze the covalent reaction between the
dye's triazine ring and the hydroxyl groups of the cellulose.[6][7]

o Continue the dyeing process for another 30-60 minutes for fixation.[7]
e Wash-off:

o Drain the dye bath and rinse the fabric thoroughly with cold water until the water runs
clear.

o Prepare a soaping bath with a non-ionic soap (e.g., 2 g/L).

o Boil the dyed fabric in the soaping solution for 10-15 minutes to remove any unfixed or
hydrolyzed dye.[7] This step is critical for achieving good wash fastness.

o Rinse with hot water, then cold water, and air dry.
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Dye migrates to fiber

1. Exhaustion Phase
(Add Fabric & Salt)
Temp: 40°C, Time: 30-45 min

pH raised to 10.5-11

2. Fixation Phase
(Add Alkali: Na2CO3)
Time: 30-60 min

Covalent bond formed
3. Cold Rinse

Remove loose dye

4. Soaping
(Boil with non-ionic soap)
Time: 10-15 min

Remove hydrolyzed dye

5. Hot & Cold Rinse

End: Dry Fabric

Click to download full resolution via product page

Caption: Experimental workflow for dyeing cotton with Reactive Red 4.
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Protocol for HPLC Analysis

High-Performance Liquid Chromatography (HPLC) is a key analytical technique for assessing
the purity of reactive dyes and for studying their hydrolysis kinetics.[9][10] This method can
separate the active, unhydrolyzed dye from its hydrolyzed, inactive form.

Equipment and Reagents:
o HPLC system with a UV-Vis or PDA detector
e Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 pum)

* Mobile Phase A: Acetonitrile (HPLC grade) with an ion-pairing agent (e.g., 0.025 M
tetrabutylammonium bromide)[9]

» Mobile Phase B: Aqueous buffer (e.g., 0.05 M ammonium dihydrogen phosphate)[9]
» Deionized water

Procedure:

e Sample Preparation:

o Accurately weigh and dissolve a small amount of Reactive Red 4 powder in deionized
water to create a stock solution (e.g., 1000 ppm).

o For hydrolysis studies, incubate a dye solution under alkaline conditions (e.g., pH 11) for a
specific time, then neutralize before injection.

o Dilute the sample to an appropriate concentration (e.g., 10-50 ppm) with the mobile phase
and filter through a 0.45 pum syringe filter.

e Chromatographic Conditions:
o Column: C18 reversed-phase.

o Mobile Phase: Use a gradient elution to effectively separate components. A typical
gradient might start with a high percentage of aqueous buffer (Mobile Phase B) and ramp
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up to a high percentage of acetonitrile (Mobile Phase A).[9]

o Flow Rate: 1.0 mL/min.[9]
o Injection Volume: 20 pL.[9]
o Detection: Monitor the eluent at the dye's Amax (approximately 520-540 nm).

o Column Temperature: Room temperature or controlled at 25-30°C.

e Data Analysis:

o The unhydrolyzed, more reactive form of the dye will typically have a different retention
time than the more polar, hydrolyzed form.

o Quantify the components by integrating the peak areas. The percentage of hydrolyzed dye
can be calculated relative to the total peak area.
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Caption: General workflow for the HPLC analysis of Reactive Red 4.
Biochemical Interactions and Stability

Inhibition of Phosphotransferase Activity

Some monochlorotriazine dyes have been noted to inhibit phosphotransferase activity. This
interaction is likely due to the reactive triazine ring, which can covalently modify nucleophilic
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residues (such as lysine or cysteine) in the enzyme's active site, leading to inactivation.
However, specific studies detailing the mechanism or inhibitory constants (Ki) for Reactive Red
4 are not widely available, and this remains an area for further investigation.

Chemical Stability

Reactive Red 4 is stable under the alkaline conditions required for dyeing. However, prolonged
exposure to high temperatures and extreme pH (highly acidic or highly alkaline) can lead to the
hydrolysis of the chlorotriazine group. This hydrolysis reaction converts the reactive dye into an
inactive form that can no longer form a covalent bond with the fiber, reducing the efficiency of
the dyeing process. The stability of similar reactive dye solutions and inks has been shown to
be optimal in a slightly alkaline pH range of 8-9.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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